Cas no 1522595-83-0 ([3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine)
1522595-83-0 structure
Product Name:[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
CAS No:1522595-83-0
MF:C10H10FN3
MW:191.204905033112
CID:5161158
Update Time:2023-03-02
[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Chemical and Physical Properties
Names and Identifiers
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- [3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine
- 1H-Pyrazole-4-methanamine, 3-(2-fluorophenyl)-
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- Inchi: 1S/C10H10FN3/c11-9-4-2-1-3-8(9)10-7(5-12)6-13-14-10/h1-4,6H,5,12H2,(H,13,14)
- InChI Key: OLLFRWBSAHOSCU-UHFFFAOYSA-N
- SMILES: N1C=C(CN)C(C2=CC=CC=C2F)=N1
Computed Properties
- Exact Mass: 191.086
- Monoisotopic Mass: 191.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.7A^2
[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM506194-1g |
(3-(2-Fluorophenyl)-1H-pyrazol-4-yl)methanamine |
1522595-83-0 | 97% | 1g |
$465 | 2022-06-12 |
[3-(2-fluorophenyl)-1H-pyrazol-4-yl]methanamine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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